Cas no 1804241-86-8 (1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804241-86-8
• MF: C₁₀H₇BrF₃NO₃S
• MW: 358.131691217422
• CID: 4976460
• Update Time: 2025-06-14

1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3S/c11-5-7(16)4-6-2-1-3-8(15(17)18)9(6)19-10(12,13)14/h1-3H,4-5H2
• InChI Key： HZOXTSIZZIXGIX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1SC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804241-86-8)

In the realm of specialty chemicals, 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804241-86-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This nitro- and trifluoromethylthio-substituted aromatic ketone has garnered attention in pharmaceutical and agrochemical research, particularly for its role as a versatile intermediate in organic synthesis. The presence of both bromo and propan-2-one moieties enhances its reactivity, making it a valuable building block for constructing complex molecular architectures.

The compound's CAS number 1804241-86-8 serves as a critical identifier for researchers seeking precise chemical data. Its systematic name, 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one, reflects the meticulous nomenclature required for such multifunctional molecules. Recent literature highlights its utility in cross-coupling reactions, where the bromine atom acts as a leaving group, enabling palladium-catalyzed transformations. This aligns with the growing demand for sustainable synthetic methodologies, a hot topic in green chemistry circles.

From a structural perspective, the trifluoromethylthio group (-SCF3) is particularly noteworthy. This moiety has become a focal point in medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability—key considerations in drug design. The nitro group adjacent to the thioether functionality further enhances the compound's electronic properties, making it a candidate for photoactive materials research. Such characteristics resonate with current trends in optoelectronic materials development, a field experiencing exponential growth.

Analytical characterization of CAS 1804241-86-8 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. The compound's purity profile is crucial for researchers investigating its behavior in nucleophilic substitution reactions or Michael addition pathways. These aspects are frequently searched in academic databases, reflecting the compound's relevance in mechanistic studies. Furthermore, its stability under various pH conditions has become a subject of investigation, particularly for applications requiring controlled release formulations.

In the context of industrial applications, 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one demonstrates promise in the development of specialty coatings and adhesive precursors. The ketone functionality allows for subsequent derivatization into heterocyclic compounds, which are prevalent in materials science. This versatility addresses the market's need for multifunctional intermediates, a trending topic in chemical manufacturing forums. Safety data sheets emphasize standard laboratory handling procedures, though the compound doesn't fall under restricted categories.

The synthesis of 1804241-86-8 typically involves stepwise functionalization of appropriately substituted benzene derivatives. Recent patents highlight optimized routes that minimize byproduct formation—a response to the industry's push toward atom-efficient processes. Such innovations align with the principles of circular chemistry, another hot-button issue in sustainable development discussions. Researchers are particularly interested in the compound's potential as a precursor for bioconjugates, given the rising demand for targeted therapeutic agents.

From a commercial standpoint, suppliers of CAS 1804241-86-8 often highlight its high purity grades (≥98%) to meet rigorous research standards. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are frequently addressed in technical inquiries. These practical considerations reflect the compound's niche but growing presence in the fine chemicals market, where traceability and batch-to-batch consistency are paramount.

Emerging studies explore the compound's behavior in microwave-assisted reactions, capitalizing on its polar functional groups. This approach resonates with the broader shift toward energy-efficient synthesis techniques. Additionally, computational chemists have modeled its electronic structure to predict reactivity patterns—a methodology gaining traction in digital chemistry platforms. Such interdisciplinary applications underscore the compound's relevance in contemporary research paradigms.

In conclusion, 1-Bromo-3-(3-nitro-2-(trifluoromethylthio)phenyl)propan-2-one represents a compelling case study in functional group interplay. Its CAS registry number 1804241-86-8 serves as a gateway to a wealth of structural and reactivity data sought after by synthetic chemists. As research continues to uncover novel applications—from advanced material precursors to pharmacophore components—this compound maintains its position at the intersection of innovation and practical chemistry.